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Introduction

In the field of alkaloid chemistry and pharmacology, precise nomenclature is paramount. This
technical guide addresses the relationship between "hordenine methiodide" and "candicine,"
two terms that have been used in scientific literature. Through a detailed examination of their
chemical structures, properties, and synthesis, this document clarifies their synonymous nature
and provides essential technical information for researchers.

Key Findings: The terms "hordenine methiodide" and "candicine iodide" are synonymous and
refer to the same chemical entity: the iodide salt of the quaternary ammonium cation, 2-(4-
hydroxyphenyl)-N,N,N-trimethylethan-1-aminium. The name "candicine" refers to the cation
itself, which can be paired with various anions.

Chemical Structure and Nomenclature

The foundational distinction lies in the structures of hordenine and the candicine cation.
Hordenine is a naturally occurring phenethylamine alkaloid, chemically known as N,N-
dimethyltyramine.[1] Candicine is the N,N,N-trimethyl derivative of tyramine, existing as a
guaternary ammonium cation.[2]

The synthesis of candicine iodide involves the N-methylation of hordenine using methyl iodide.
[2] This reaction adds a third methyl group to the nitrogen atom of hordenine, converting the
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tertiary amine into a quaternary ammonium salt. The counter-ion in this specific reaction is

iodide, leading to the formation of candicine iodide.

Therefore, "hordenine methiodide" is a descriptive name indicating the product of the

methylation of hordenine with methyl iodide, which is, in fact, candicine iodide.

Quantitative Data

The following table summarizes the key quantitative data for hordenine and candicine salts for

easy comparison.

Candicine lodide

Property Hordenine (Hordenine Candicine Chloride
Methiodide)

4-[2- 2-(4-hydroxyphenyl)- 2-(4-hydroxyphenyl)-

IUPAC Name (dimethylamino)ethyl] N,N,N-trimethylethan- N,N,N-trimethylethan-
phenol 1-aminium iodide 1-aminium chloride
N,N-

Synonyms Dimethyltyramine, Hordenine methiodide
Anhaline

CAS Number 539-15-1 6656-13-9 (for cation)

Molecular Formula Ci10H1sNO Ci11H1sINO C11H1sCINO

Molar Mass 165.23 g/mol 307.17 g/mol 215.72 g/mol

_ _ 285 °C
Melting Point 117-118 °C 234 °C[2] N
(decomposition)[2]
Solubility in Water Soluble Highly soluble[2] Highly soluble[2]

Experimental Protocols
Synthesis of Candicine lodide from Hordenine

This protocol is based on the classical method described by Barger in 1909.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b1211171?utm_src=pdf-body
https://www.benchchem.com/product/b1211171?utm_src=pdf-body
https://www.benchchem.com/product/b1211171?utm_src=pdf-body
https://en.wikipedia.org/wiki/Candicine
https://en.wikipedia.org/wiki/Candicine
https://en.wikipedia.org/wiki/Candicine
https://en.wikipedia.org/wiki/Candicine
https://www.benchchem.com/product/b1211171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To synthesize candicine iodide (hordenine methiodide) via the N-methylation of

hordenine.

Materials:

Hordenine

Methyl iodide (CHsl)

Methanol (or another suitable solvent)

Procedure:

Dissolution: Dissolve a known quantity of hordenine in a minimal amount of methanol in a
round-bottom flask.

Addition of Methylating Agent: To the stirred solution, add an excess of methyl iodide. The
reaction involves the quaternization of the tertiary amine of hordenine.

Reaction: The reaction mixture is typically stirred at room temperature or gently heated under
reflux for several hours to ensure complete reaction. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Crystallization and Isolation: As the reaction proceeds, the quaternary ammonium salt, being
less soluble in the solvent than the starting amine, will precipitate out. The mixture is then
cooled to facilitate further crystallization.

Filtration and Washing: The precipitated candicine iodide is collected by filtration. The
crystals are washed with a small amount of cold solvent (e.g., methanol or diethyl ether) to
remove any unreacted starting materials and impurities.

Drying: The purified crystals of candicine iodide are then dried under vacuum.

Expected Outcome: White to off-white crystalline solid of candicine iodide.

Signaling Pathways and Logical Relationships
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The relationship between hordenine, its methylation, and the resulting candicine salts can be
visualized as a straightforward chemical transformation. This process is a key step in both the
chemical synthesis and the biosynthesis of these compounds in certain plants.
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Caption: Chemical relationship between hordenine and candicine salts.

The following diagram illustrates a generalized workflow for the synthesis and purification of
candicine iodide from hordenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1211171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211171?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. CN103483209A - Hordenine synthesis method - Google Patents [patents.google.com]
e 2. Candicine - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Hordenine Methiodide vs. Candicine: A Technical Guide
to Nomenclature and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211171#hordenine-methiodide-vs-candicine-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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